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Compound of Interest

Compound Name: Hexane-1,2-diamine

Cat. No.: B1336675

Chemical Structure and Identification

Hexane-1,2-diamine, also known as 1,2-diaminohexane, is an organic compound featuring a
six-carbon aliphatic chain with two primary amine functional groups located at the first and
second carbon atoms.[1] This vicinal diamine structure is the basis for its chemical reactivity
and applications, particularly in the synthesis of polymers and coordination compounds.[2]

Structural Identifiers:

o |[UPAC Name: hexane-1,2-diamine[3]

e CAS Number: 13880-27-8[3]

e Molecular Formula: CeH1sN2[3]

« SMILES: CCCCC(CN)N[3]

« InChl: INChI=1S/C6H16N2/c1-2-3-4-6(8)5-7/h6H,2-5,7-8H2,1H3[3]

e InChiKey: JVQUBHIPPUVHCN-UHFFFAQOY SA-NI3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1336675?utm_src=pdf-custom-synthesis
https://pubs.acs.org/doi/10.1021/jacs.5b12097
https://www.smolecule.com/products/s761345
https://pubchem.ncbi.nlm.nih.gov/compound/Hexane-1_2-diamine
https://www.benchchem.com/product/b1336675#hexane-1-2-diamine-chemical-properties-and-structure
https://www.benchchem.com/product/b1336675#hexane-1-2-diamine-chemical-properties-and-structure
https://www.benchchem.com/product/b1336675#hexane-1-2-diamine-chemical-properties-and-structure
https://www.benchchem.com/product/b1336675#hexane-1-2-diamine-chemical-properties-and-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1336675?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1336675?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1336675?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

